![molecular formula C9H8ClN3 B1482156 7-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole CAS No. 2092284-13-2](/img/structure/B1482156.png)
7-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole
Overview
Description
7-(Chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole, also known as CM-PPI, is a compound that has been studied for its potential applications in a variety of fields, including biochemistry, physiology, and medicine. CM-PPI is a novel imidazo[1,2-b]pyrazole derivative that is characterized by the presence of a chlorine atom in the 7-position and a prop-2-yn-1-yl group in the 1-position. This compound has been studied for its ability to act as a bioactive compound, and its potential applications in biomedical research.
Mechanism of Action
The mechanism of action of 7-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole is not yet fully understood. However, it is known that it binds to certain proteins, such as the enzyme adenylate cyclase, and modulates their activity. It has also been found to interact with certain receptors, such as the opioid receptors, and modulate their activity. In addition, it has been shown to inhibit the activity of certain enzymes, such as the enzyme cyclooxygenase.
Biochemical and Physiological Effects
7-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole has been found to have a variety of biochemical and physiological effects. It has been found to have an anti-inflammatory effect, as well as an analgesic effect. It has also been found to have an anti-cancer effect, as well as an anti-bacterial effect. In addition, it has been found to have a neuroprotective effect, as well as an antidepressant effect.
Advantages and Limitations for Lab Experiments
The main advantage of using 7-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole in laboratory experiments is that it is relatively easy to synthesize and relatively inexpensive. In addition, it is highly soluble in water and can be used in a variety of different types of experiments. However, one of the main limitations of using 7-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole is that it is not very stable, and can be degraded by enzymes or light.
Future Directions
The potential applications of 7-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole are still being explored. Some of the possible future directions include: further investigation into the mechanism of action of 7-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole; development of new synthetic methods for the synthesis of 7-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole; development of new methods for the delivery of 7-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole; exploration of the potential therapeutic applications of 7-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole; and further investigation into the effects of 7-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole on various biochemical pathways.
Scientific Research Applications
7-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole has been studied for its potential applications in scientific research. It has been used as a chemical probe for studying the effects of various compounds on certain biochemical pathways. It has also been used as a tool for studying the mechanisms of action of various drugs, as well as for investigating the effects of certain drugs on the human body. In addition, 7-(chloromethyl)-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole has been used to study the effects of certain hormones, such as testosterone, on the human body.
properties
IUPAC Name |
7-(chloromethyl)-1-prop-2-ynylimidazo[1,2-b]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClN3/c1-2-3-12-4-5-13-9(12)8(6-10)7-11-13/h1,4-5,7H,3,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOWUMONCYNJVRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCN1C=CN2C1=C(C=N2)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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